Cas no 100900-07-0 (N-(Aminoethyl)-5-naphthylamine-1-sulfonic Acid Sodium Salt)

N-(Aminoethyl)-5-naphthylamine-1-sulfonic Acid Sodium Salt is a water-soluble aromatic sulfonate compound featuring both amino and sulfonic acid functional groups. Its structure enables strong chelating properties, making it useful in dye synthesis, coordination chemistry, and as an intermediate for specialized organic reactions. The sodium salt form enhances solubility in aqueous systems, facilitating applications in analytical chemistry and industrial processes. The compound’s reactivity with diazonium salts and metal ions makes it valuable for producing azo dyes or complexing agents. Its stability under mild acidic and alkaline conditions further broadens its utility in research and manufacturing contexts.
N-(Aminoethyl)-5-naphthylamine-1-sulfonic Acid Sodium Salt structure
100900-07-0 structure
Product Name:N-(Aminoethyl)-5-naphthylamine-1-sulfonic Acid Sodium Salt
CAS No:100900-07-0
MF:C12H13N2NaO3S
MW:288.29799246788
MDL:MFCD01313799
CID:91210
PubChem ID:160871408
Update Time:2025-11-05

N-(Aminoethyl)-5-naphthylamine-1-sulfonic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

    • Sodium 5-((2-aminoethyl)amino)naphthalene-1-sulfonate
    • N-[AMINOETHYL]-5-NAPHTHYLAMINE-1-SULFONIC ACID SODIUM SALT
    • N-(2-AMINOETHYL)-5-NAPHTHYLAMINE-1-SULPHONIC ACID, SODIUM SALT
    • 1,5-EDANS, NA+ SALT
    • 5-(2-AMINOETHYLAMINO)-1-NAPHTHALENE-SULFONIC ACID SODIUM SALT
    • 5-(2-AMINOETHYLAMINO)-1-NAPHTHALENESULPHONIC ACID SODIUM SALT
    • 5-((2-AMINOETHYL)AMINO)NAPHTHALENE-1-SULFONIC ACID, SODIUM SALT
    • EDANS, SODIUM SALT
    • 5-(2-Aminoethylamino)-1-Naphthalenesulfonic Acid Sodium Salt
    • Sodium 5-(2-Aminoethylamino)-1-naphthalenesulfonate Hydrate
    • 1,5-EDANS SODIUM SALT
    • N-(Aminoethyl)-5-naphthylamine-1-sulfonic Acid Sodium Salt
    • 1,5-EDANS Hydrate
    • 1,5-EDANS N-(Aminoethyl)-5-naphthylamine-1-sulfonic acid
    • 5-(2-Aminoethylamino)-1-naphthalenesulfonic Acid Sodium Salt Hy
    • N-(2-Aminoethyl)-5-naphthylamine-1-sulfonic Acid Sodium Salt Hydrate
    • Sodium 5-[(2-aminoethyl)amino]naphthalene-1-sulphonate
    • Sodium N-(2-Aminoethyl)-5-naphthylamine-1-sulfonate Hydrate
    • sodium,5-(2-aminoethylamino)naphthalene-1-sulfonate
    • 5-(2-Aminoethylamino)-1-naphthalenesulfonic Acid Sodium Salt Hydrate
    • Sodium 5-(2-aminoethylamino)naphthalene-1-sulfonate
    • sodium 5-[(2-aminoethyl)amino]naphthalene-1-sulfonate
    • EDANS sodium salt
    • 1,5-EDANS, SODIUM SALT
    • OR0925T
    • 1-Naphthalenesulfonic acid, 5-[(2-aminoethyl)amino]-, sodium salt (1:1)
    • DTXSID80399484
    • AKOS015910596
    • FT-0619577
    • AKOS002379202
    • Sodium 5-(2-Aminoethylamino)-1-naphthalenesulfonate
    • J-000248
    • sodium;5-(2-aminoethylamino)naphthalene-1-sulfonate
    • Sodium N-(2-Aminoethyl)-5-naphthylamine-1-sulfonate
    • 100900-07-0
    • M03595
    • MFCD00051474
    • S0891
    • SB82167
    • N-(2-Aminoethyl)-5-naphthylamine-1-sulfonic Acid Sodium Salt
    • 5-(2-Aminoethylamino)-1-Naphthalene Sulfonic Acid, Sodium Salt (1,5-EDANS, Na+salt)
    • SCHEMBL3384281
    • AS-72780
    • HGWRACRQRUQQGH-UHFFFAOYSA-M
    • MDL: MFCD01313799
    • Inchi: 1S/C12H14N2O3S.Na/c13-7-8-14-11-5-1-4-10-9(11)3-2-6-12(10)18(15,16)17;/h1-6,14H,7-8,13H2,(H,15,16,17);/q;+1/p-1
    • InChI Key: HGWRACRQRUQQGH-UHFFFAOYSA-M
    • SMILES: S(C1=CC=CC2=C(C=CC=C21)NCCN)(=O)(=O)[O-].[Na+]
    • BRN: 4283850

Computed Properties

  • Exact Mass: 288.05400
  • Monoisotopic Mass: 288.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 372
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 104

Experimental Properties

  • Color/Form: White or grayish yellow powder
  • Melting Point: >300°C
  • Boiling Point: No data available
  • Flash Point: No data available
  • PSA: 103.63000
  • LogP: 2.96860
  • Solubility: dissolve in water
  • Vapor Pressure: No data available

N-(Aminoethyl)-5-naphthylamine-1-sulfonic Acid Sodium Salt Security Information

N-(Aminoethyl)-5-naphthylamine-1-sulfonic Acid Sodium Salt Customs Data

  • HS CODE:29319090

N-(Aminoethyl)-5-naphthylamine-1-sulfonic Acid Sodium Salt Pricemore >>

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N-(Aminoethyl)-5-naphthylamine-1-sulfonic Acid Sodium Salt Related Literature

Additional information on N-(Aminoethyl)-5-naphthylamine-1-sulfonic Acid Sodium Salt

N-(Aminoethyl)-5-naphthylamine-1-sulfonic Acid Sodium Salt (CAS No. 100900-07-0): Properties, Applications, and Market Insights

N-(Aminoethyl)-5-naphthylamine-1-sulfonic Acid Sodium Salt (CAS No. 100900-07-0) is a specialized organic compound widely used in the fields of dye synthesis, biochemical research, and material science. This compound, known for its unique sulfonic acid group and aminoethyl functionality, plays a critical role in advanced applications due to its water solubility and reactivity. Researchers and industries value this chemical for its versatility and efficiency in various processes.

The molecular structure of N-(Aminoethyl)-5-naphthylamine-1-sulfonic Acid Sodium Salt includes a naphthalene ring system, which contributes to its stability and aromatic properties. The presence of the sulfonic acid sodium salt group enhances its solubility in aqueous solutions, making it ideal for applications requiring water-based formulations. This characteristic is particularly valuable in the textile industry, where it is used as an intermediate for dye synthesis.

One of the most frequently searched questions about this compound is: "What are the applications of N-(Aminoethyl)-5-naphthylamine-1-sulfonic Acid Sodium Salt?" The answer lies in its diverse utility. Beyond dye intermediates, it is employed in biochemical assays, where its fluorescent properties are leveraged for detection and analysis. Additionally, its role in polymer modification and surface treatment has gained attention in material science, particularly in the development of functional coatings.

Recent trends in sustainable chemistry have increased interest in N-(Aminoethyl)-5-naphthylamine-1-sulfonic Acid Sodium Salt due to its potential in green synthesis processes. Researchers are exploring its use in eco-friendly dyeing techniques and biodegradable material production. This aligns with the growing demand for environmentally responsible chemicals in industrial applications.

The synthesis of N-(Aminoethyl)-5-naphthylamine-1-sulfonic Acid Sodium Salt involves carefully controlled reactions to ensure high purity and yield. Quality control is paramount, as impurities can affect its performance in sensitive applications. Analytical techniques such as HPLC and NMR are commonly used to verify the compound's purity and structural integrity.

In the pharmaceutical sector, derivatives of this compound are being investigated for their potential biological activities. While N-(Aminoethyl)-5-naphthylamine-1-sulfonic Acid Sodium Salt itself is not a drug, its structural features make it a valuable building block for drug discovery programs. This has led to increased research activity and patent filings related to its novel applications.

The global market for N-(Aminoethyl)-5-naphthylamine-1-sulfonic Acid Sodium Salt is experiencing steady growth, driven by demand from Asia-Pacific regions where textile and chemical industries are expanding. Manufacturers are focusing on scaling up production while maintaining stringent quality standards to meet the needs of diverse industrial sectors.

Storage and handling of N-(Aminoethyl)-5-naphthylamine-1-sulfonic Acid Sodium Salt require standard laboratory precautions. It should be kept in a cool, dry place away from incompatible substances. Proper personal protective equipment is recommended when working with this compound, although it does not pose significant hazards under normal conditions of use.

Future research directions for N-(Aminoethyl)-5-naphthylamine-1-sulfonic Acid Sodium Salt include exploring its potential in nanotechnology applications and advanced material design. Its unique combination of aromatic and ionic properties makes it an interesting candidate for developing smart materials with responsive characteristics.

For researchers and industry professionals seeking high-quality N-(Aminoethyl)-5-naphthylamine-1-sulfonic Acid Sodium Salt, it is essential to source the compound from reputable suppliers who provide comprehensive analytical data and documentation. This ensures reliability and consistency in experimental and industrial applications.

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